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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B15589631 Get Quote

CAS Number: 125180-42-9

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Methoxyanhydrovobasinediol is a naturally occurring indole alkaloid isolated from plant

species of the Apocynaceae family, notably Gelsemium elegans.[1] As a member of the

vobasine class of alkaloids, it is of interest to the pharmacological and drug development

sectors for its potential therapeutic applications. However, publicly available scientific literature

dedicated to this specific compound is exceedingly scarce. This guide provides a

comprehensive overview of the currently available technical data for N-
Methoxyanhydrovobasinediol and offers context based on the known biological activities of

related alkaloids from Gelsemium elegans.

Physicochemical Properties
Quantitative data for N-Methoxyanhydrovobasinediol is limited to basic physicochemical

properties. The following table summarizes the available information.
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Property Value Source

CAS Number 125180-42-9 [1][2][3]

Chemical Formula C₂₁H₂₆N₂O₂ [1]

Molecular Weight 338.4 g/mol [1]

IUPAC Name

methyl (1S,14R,15E,18S)-15-

ethylidene-17-methyl-12-oxo-

10,17-

diazatetracyclo[12.3.1.0³,¹¹.0⁴,⁹

]octadeca-3(11),4,6,8-

tetraene-18-carboxylate

N/A

Canonical SMILES

CC=C1CN(C2CC3=C(C4CC1

C2CO4)N(C5=CC=CC=C35)O

C)C

[1]

Appearance Solid (predicted) [4]

Purity
≥98% (as offered by

commercial suppliers)
[3]

Storage Room temperature [3]

Biological Context and Potential Activities
While direct experimental evidence for the biological activity of N-
Methoxyanhydrovobasinediol is not available in peer-reviewed literature, the activities of

other alkaloids from Gelsemium elegans provide a strong basis for potential research

directions.

Gelsemium elegans is a well-known toxic plant that is also used in traditional medicine for

treating pain, spasticity, and skin ulcers.[5] Its primary bioactive constituents are indole

alkaloids, which have demonstrated a range of pharmacological effects, including:

Anti-inflammatory and Analgesic Effects: Crude alkaloid fractions and isolated compounds

from Gelsemium elegans have shown significant anti-inflammatory and analgesic properties.

[2][3]
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Antitumor Activity: Various alkaloids from this plant have exhibited cytotoxic effects against

several human cancer cell lines, including lung adenocarcinoma, colon cancer, and liver

cancer.[1][5]

Immunomodulatory Properties: Some alkaloids from Gelsemium species have been noted

for their ability to modulate the immune system.[5]

Given that N-Methoxyanhydrovobasinediol is a vobasine-type alkaloid, the known cytotoxic

activities of other bisindole alkaloids of the iboga-vobasine type against various cancer cell

lines are particularly relevant.[6]

Experimental Protocols and Methodologies
A thorough search of scientific databases has revealed no published experimental protocols

specifically detailing the synthesis, purification, or biological evaluation of N-
Methoxyanhydrovobasinediol.

For researchers interested in studying this compound, general methodologies for the isolation

and analysis of indole alkaloids from plant material would be applicable. These typically

involve:

Extraction: Maceration or Soxhlet extraction of dried and powdered plant material (e.g.,

stems and leaves of Gelsemium elegans) with a suitable organic solvent.

Acid-Base Extraction: Partitioning of the crude extract between an acidic aqueous solution

and an organic solvent to separate alkaloids from other plant constituents.

Chromatographic Purification: Repeated column chromatography (e.g., silica gel, Sephadex)

and preparative high-performance liquid chromatography (HPLC) to isolate the pure

compound.

Structure Elucidation: Use of spectroscopic techniques such as Nuclear Magnetic

Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm the

structure of the isolated alkaloid.

Signaling Pathways
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There is currently no information available in the scientific literature regarding the specific

signaling pathways modulated by N-Methoxyanhydrovobasinediol.

Based on the known activities of related indole alkaloids, potential areas of investigation could

include pathways involved in inflammation (e.g., NF-κB, MAPK signaling) and cancer cell

proliferation and apoptosis (e.g., PI3K/Akt, Bcl-2 family proteins). However, this remains

speculative without direct experimental evidence.

Logical Workflow for Future Research
The following diagram outlines a logical workflow for initiating research on N-
Methoxyanhydrovobasinediol.
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Compound Acquisition & Verification

In Vitro Screening

Mechanism of Action Studies

In Vivo Evaluation

Source N-Methoxyanhydrovobasinediol
(Commercial or via Isolation)

Structural & Purity Verification
(NMR, MS, HPLC)

Cytotoxicity Assays
(e.g., MTT, LDH)

Anti-inflammatory Assays
(e.g., NO production, cytokine release) Receptor Binding Assays

Signaling Pathway Analysis
(Western Blot, qPCR)

Target Identification
(e.g., Proteomics, Affinity Chromatography)

Animal Models of Disease
(e.g., Cancer Xenografts, Inflammation Models)

Pharmacokinetic & Toxicity Studies

Click to download full resolution via product page

Proposed research workflow for N-Methoxyanhydrovobasinediol.
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Conclusion and Future Directions
N-Methoxyanhydrovobasinediol represents a largely unexplored natural product with

potential therapeutic value, inferred from its classification as a vobasine alkaloid and its origin

from the medicinally significant plant Gelsemium elegans. The significant gap in the scientific

literature highlights a clear opportunity for novel research. Future studies should focus on the

isolation or synthesis of this compound, followed by a systematic evaluation of its biological

activities. Elucidating its mechanism of action and identifying its molecular targets will be crucial

steps in determining its potential as a lead compound for drug development. Given the known

toxic properties of many alkaloids from Gelsemium, any investigation into the biological effects

of N-Methoxyanhydrovobasinediol should be approached with appropriate caution and

rigorous toxicological assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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